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Compound of Interest

Compound Name: GPR120 Agonist 4

Cat. No.: B12371319

Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

GPR120 Agonist 4, a compound utilized by researchers and scientists in drug development.

Adherence to these protocols is critical for ensuring laboratory safety, environmental protection,

and regulatory compliance.

I. Understanding the Compound and Associated
Hazards
While a specific Safety Data Sheet (SDS) for a compound explicitly named "GPR120 Agonist
4" is not readily available, information for structurally related GPR120 agonists, such as

GPR120 Compound A and GPR120 Agonist 3 (CAS No. 1599477-75-4), indicates that these

substances should be handled with care in a laboratory setting.[1][2] Although some suppliers

state that specific GPR120 agonists are not classified as hazardous substances, it is best

practice to treat all research chemicals as potentially hazardous.[3][4][5]

Key Safety Considerations:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[2]
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Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of dust or vapors.[2]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with

water.[2]

Spill Management: Have a spill control kit readily available. In case of a spill, prevent the

chemical from entering drains and dispose of the collected material as hazardous waste.[2]

II. Quantitative Safety Data Summary
The following table summarizes key information for a representative GPR120 agonist

(Compound A/Agonist 3). Researchers should always refer to the specific SDS provided by the

manufacturer for the exact compound in use.
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Property Value Reference

CAS Number 1599477-75-4 [1][2]

Molecular Formula C₁₉H₂₃ClF₃NO₃ [1]

Molecular Weight 405.8 g/mol [1]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml,

Ethanol:PBS (pH 7.2) (1:1): 0.5

mg/ml

[1]

Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

[2]

First Aid: Inhalation

Move victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[2]

First Aid: Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[2]

First Aid: Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[2]

First Aid: Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[2]

III. Step-by-Step Disposal Protocol
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The proper disposal of GPR120 Agonist 4, like any other laboratory chemical, must follow

established hazardous waste management guidelines.[6][7][8]

Experimental Protocol for Disposal:

Waste Segregation:

Do not mix GPR120 Agonist 4 waste with other incompatible chemical waste streams.[6]

[7]

Keep solid waste (e.g., contaminated gloves, weigh boats) separate from liquid waste

(e.g., unused solutions).

Containerization:

Use a designated, leak-proof, and chemically compatible hazardous waste container.[6][7]

Plastic containers are often preferred.[8]

The container must be in good condition and have a secure, tight-fitting lid.[6]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"GPR120 Agonist 4".[7]

Include the date when the waste was first added to the container (accumulation start

date).[7]

List all constituents and their approximate concentrations if it is a mixed waste stream.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[8]

Ensure the storage area is well-ventilated and has secondary containment to prevent spills

from reaching drains.[7][9]
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Keep the container closed except when adding waste.[8][9]

Disposal Request:

Once the container is full or has been in storage for the maximum allowed time (typically

6-12 months, check institutional guidelines), contact your institution's Environmental

Health and Safety (EHS) office to arrange for pickup.[8][10]

Do not dispose of GPR120 Agonist 4 down the drain or in the regular trash.[6][10]

Never evaporate chemical waste as a method of disposal.[9][10]

Empty Container Disposal:

For containers that held the pure compound, once completely empty (no visible residue),

they may be triple-rinsed with a suitable solvent.[10] The rinsate must be collected and

disposed of as hazardous waste.

After triple-rinsing, deface or remove the original label and dispose of the container as

non-hazardous lab glass or plastic, in accordance with institutional policies.[9][10]

IV. Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the procedural workflow for the proper disposal of GPR120
Agonist 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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